Cas no 944897-80-7 (5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylmethanamine)

5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylmethanamine structure
944897-80-7 structure
Product Name:5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylmethanamine
CAS No:944897-80-7
MF:C10H11N3O2
MW:205.213241815567
MDL:MFCD09750347
CID:829716
PubChem ID:22308685
Update Time:2025-04-19

5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • (5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)methanamine
    • [5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]methanamine
    • 5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylmethanamine
    • AKOS011350471
    • EN300-2307207
    • FT-0732070
    • DTXSID90624532
    • AB51394
    • 944897-80-7
    • [5-(2-Methoxyphenyl)-1,3,4-oxadiazol-2-yl]methanamine, AldrichCPR
    • SCHEMBL3828361
    • 1-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]methanamine
    • MDL: MFCD09750347
    • Inchi: 1S/C10H11N3O2/c1-14-8-5-3-2-4-7(8)10-13-12-9(6-11)15-10/h2-5H,6,11H2,1H3
    • InChI Key: VTEZMEODSJVCIX-UHFFFAOYSA-N
    • SMILES: O1C(CN)=NN=C1C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 205.085126602g/mol
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 74.2Ų

5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylmethanamine Pricemore >>

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